Cas no 2137731-58-7 (1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-7-methoxy-3-methyl-)

• Product Name: 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-7-methoxy-3-methyl-
• CAS No: 2137731-58-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5258139
• Update Time: 2025-07-15

1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-7-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-7-methoxy-3-methyl-

• Inchi： 1S/C12H15NO3/c1-12(7-13)6-8-3-4-9(15-2)5-10(8)11(14)16-12/h3-5H,6-7,13H2,1-2H3
• InChI Key： DYLNHUYCKPTZCE-UHFFFAOYSA-N
• SMILES： C1(CN)(C)OC(=O)C2=CC(OC)=CC=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-7-methoxy-3-methyl-

Research Brief on 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-7-methoxy-3-methyl- (CAS: 2137731-58-7): Recent Advances and Applications

The compound 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-7-methoxy-3-methyl- (CAS: 2137731-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel benzopyran derivatives, which exhibit a wide range of pharmacological activities. The presence of the aminomethyl and methoxy functional groups in its structure has been linked to enhanced bioavailability and target specificity, making it a promising scaffold for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity.

In vitro and in vivo studies have demonstrated that 1H-2-Benzopyran-1-one derivatives exhibit potent anti-inflammatory and neuroprotective effects. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound inhibits key inflammatory mediators, such as COX-2 and TNF-α, suggesting its potential as a lead compound for treating chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative disorders like Alzheimer's disease.

The compound's mechanism of action has been further elucidated through molecular docking studies, which indicate strong binding affinity with specific protein targets involved in oxidative stress pathways. These findings underscore its potential as a multi-target therapeutic agent. However, challenges related to its pharmacokinetic profile, such as metabolic stability and half-life, remain areas of active investigation.

Ongoing research is exploring the optimization of this compound's derivatives to enhance efficacy and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its transition from bench to bedside. Future directions include large-scale synthesis, preclinical toxicity studies, and formulation development to advance its clinical potential.

In conclusion, 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-7-methoxy-3-methyl- (CAS: 2137731-58-7) represents a versatile and promising candidate in medicinal chemistry. Its diverse biological activities and structural adaptability position it as a valuable asset for the development of next-generation therapeutics. Continued research and collaboration will be essential to unlock its full potential in addressing unmet medical needs.